Cas no 313404-39-6 (5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• CAS No: 313404-39-6
• MF: C₁₃H₉BrN₂OS₂
• MW: 353.257359266281
• CID: 6494476
• Update Time: 2025-05-20

5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• 5-bromo-N-(6-methylbenzo[d]thiazol-2-yl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(6-methyl-2-benzothiazolyl)-

• Inchi： 1S/C13H9BrN2OS2/c1-7-2-3-8-10(6-7)19-13(15-8)16-12(17)9-4-5-11(14)18-9/h2-6H,1H3,(H,15,16,17)
• InChI Key： XJYXRPLSJBGWFY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=CC=C(C)C=C3S2)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide

5-Bromo-N-(6-Methyl-1,3-Benzothiazol-2-Yl)Thiophene-2-Carboxamide: A Comprehensive Overview

The compound 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide, identified by the CAS number 313404-39-6, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a thiophene ring and a carboxamide group. The presence of a bromine atom at the 5-position of the thiophene ring further adds to its chemical complexity and functional versatility.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials, particularly in the realm of organic electronics. The benzothiazole group is known for its excellent electron-withdrawing properties, which make it an ideal component for designing molecules with tailored electronic characteristics. In the case of 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide, the integration of this group with a thiophene ring enhances its ability to participate in π-conjugation, a property that is highly desirable in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The thiophene ring in this compound plays a crucial role in determining its electronic properties. Thiophenes are well-known for their high stability and ability to engage in conjugation, which facilitates charge transport and improves the overall efficiency of electronic devices. The substitution pattern on the thiophene ring further influences these properties. In this case, the bromine atom at the 5-position introduces an additional level of electron-withdrawing effect, which can be exploited to fine-tune the molecule's electronic behavior.

The carboxamide group attached to the benzothiazole moiety adds another layer of functionality to this compound. Carboxamides are commonly used as linkers or reactive groups in organic synthesis due to their ability to form hydrogen bonds and participate in various chemical reactions. In this compound, the carboxamide group may serve as a site for further functionalization or as a means to enhance solubility and stability.

Recent research has focused on the synthesis and characterization of similar compounds, with particular emphasis on their potential applications in drug discovery. The combination of a benzothiazole ring with a thiophene moiety has been shown to exhibit promising biological activity, making it a valuable candidate for further investigation in medicinal chemistry. For instance, studies have demonstrated that such compounds can act as inhibitors of certain enzymes or receptors, opening up new avenues for therapeutic development.

In terms of synthesis, 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired level of functionalization. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the product's purity.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 407 g/mol, and it exists as a crystalline solid under standard conditions. The compound is sparingly soluble in common organic solvents but exhibits enhanced solubility in polar aprotic solvents such as dimethylformamide (DMF). These properties make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

In conclusion, 5-bromo-N-(6-methyl-1,3-benzothiazol-2-yl)thiophene-2-carboxamide is a multifaceted compound with significant potential across multiple disciplines. Its unique structure endows it with desirable electronic properties that make it an attractive candidate for applications in organic electronics and materials science. Furthermore, its biological activity suggests that it could play a role in drug discovery efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to become an important tool in the chemist's arsenal.